Cas no 2308476-08-4 ((3S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid)

(3S)-1-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid is a specialized Fmoc-protected amino acid derivative used in peptide synthesis. Its key structural features include a sterically hindered 3,3-dimethylbutanoyl group and a piperidine-3-carboxylic acid backbone, which contribute to its utility in introducing conformational constraints or modifying peptide properties. The Fmoc group ensures orthogonal protection compatibility in solid-phase peptide synthesis (SPPS), enabling selective deprotection under mild basic conditions. This compound is particularly valuable for synthesizing peptides with enhanced stability or targeted functionality, making it a useful building block in medicinal chemistry and bioconjugation applications. Its high purity and well-defined stereochemistry ensure reliable performance in complex synthetic workflows.
(3S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid structure
2308476-08-4 structure
Product Name:(3S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid
CAS No:2308476-08-4
MF:C27H32N2O5
MW:464.553387641907
CID:6047216
PubChem ID:165960245
Update Time:2025-05-19

(3S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid
    • 2308476-08-4
    • EN300-1496126
    • (3S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperidine-3-carboxylic acid
    • Inchi: 1S/C27H32N2O5/c1-27(2,3)23(24(30)29-14-8-9-17(15-29)25(31)32)28-26(33)34-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,17,22-23H,8-9,14-16H2,1-3H3,(H,28,33)(H,31,32)/t17-,23?/m0/s1
    • InChI Key: RHEOODYBOGZDPZ-NVHKAFQKSA-N
    • SMILES: O=C(C(C(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@H](C(=O)O)C1

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 741
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 95.9Ų

(3S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1496126-0.05g
(3S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperidine-3-carboxylic acid
2308476-08-4
0.05g
$2044.0 2023-05-23
Enamine
EN300-1496126-0.1g
(3S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperidine-3-carboxylic acid
2308476-08-4
0.1g
$2142.0 2023-05-23
Enamine
EN300-1496126-0.25g
(3S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperidine-3-carboxylic acid
2308476-08-4
0.25g
$2239.0 2023-05-23
Enamine
EN300-1496126-0.5g
(3S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperidine-3-carboxylic acid
2308476-08-4
0.5g
$2336.0 2023-05-23
Enamine
EN300-1496126-1.0g
(3S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperidine-3-carboxylic acid
2308476-08-4
1g
$2433.0 2023-05-23
Enamine
EN300-1496126-2.5g
(3S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperidine-3-carboxylic acid
2308476-08-4
2.5g
$4771.0 2023-05-23
Enamine
EN300-1496126-5.0g
(3S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperidine-3-carboxylic acid
2308476-08-4
5g
$7058.0 2023-05-23
Enamine
EN300-1496126-10.0g
(3S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperidine-3-carboxylic acid
2308476-08-4
10g
$10464.0 2023-05-23
Enamine
EN300-1496126-50mg
(3S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperidine-3-carboxylic acid
2308476-08-4
50mg
$2044.0 2023-09-28
Enamine
EN300-1496126-100mg
(3S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperidine-3-carboxylic acid
2308476-08-4
100mg
$2142.0 2023-09-28

(3S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid Related Literature

Additional information on (3S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid

(3S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid

The compound (3S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid, with CAS number 2308476-08-4, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a chiral center at the 3-position of the piperidine. The presence of these functional groups makes it a valuable tool in peptide synthesis and drug discovery.

Recent studies have highlighted the importance of chiral centers in determining the biological activity of molecules. In this compound, the (3S) configuration plays a critical role in its stereochemical properties, which are essential for its interactions with biological systems. The Fmoc group, a well-known protecting group in peptide synthesis, ensures that the amino functionality remains intact during synthetic procedures. This makes the compound particularly useful in the construction of complex peptide libraries and in the development of novel therapeutic agents.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. Researchers have employed various strategies, including asymmetric catalysis and stereoselective reactions, to achieve high yields and excellent enantiomeric excess. These advancements have been documented in recent publications, underscoring the compound's potential as a building block for more intricate molecular architectures.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to serve as a versatile building block has led to its incorporation into various drug candidates targeting diverse therapeutic areas, such as oncology and infectious diseases. The integration of the Fmoc group allows for efficient coupling reactions, making it an ideal component in solid-phase peptide synthesis (SPPS) protocols.

Moreover, the structural features of this compound make it amenable to further modifications. For instance, the carboxylic acid group can be converted into esters or amides, enabling researchers to explore a wide range of chemical transformations. This flexibility has been exploited in recent studies to generate derivatives with enhanced pharmacokinetic profiles and improved bioavailability.

The study of this compound also contributes to our understanding of stereochemical control in organic synthesis. The (3S) configuration not only influences the molecule's physical properties but also plays a pivotal role in its biological interactions. By leveraging advanced analytical techniques such as X-ray crystallography and NMR spectroscopy, researchers have been able to elucidate the precise three-dimensional arrangement of atoms within the molecule.

In conclusion, (3S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid is a remarkable example of how modern organic chemistry can yield compounds with intricate structures and significant biological relevance. Its unique combination of functional groups and stereochemical features positions it as an invaluable tool in both academic research and industrial drug development.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk